Cas no 1140490-48-7 ((R)-2-(4-(4-chlorobenzyl)-5-methyl-4h-1,2,4-triazol-3-yl)-n-cyclohexylpyrrolidine-1-carboxamide)

• Product Name: (R)-2-(4-(4-chlorobenzyl)-5-methyl-4h-1,2,4-triazol-3-yl)-n-cyclohexylpyrrolidine-1-carboxamide
• CAS No: 1140490-48-7
• MF: C₂₁H₂₈ClN₅O
• MW: 401.932923316956
• CID: 2190943
• PubChem ID: 53486843
• Update Time: 2025-04-21

(R)-2-(4-(4-chlorobenzyl)-5-methyl-4h-1,2,4-triazol-3-yl)-n-cyclohexylpyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (R)-2-(4-(4-chlorobenzyl)-5-methyl-4h-1,2,4-triazol-3-yl)-n-cyclohexylpyrrolidine-1-carboxamide
• (2R)-2-[4-[(4-chlorophenyl)methyl]-5-methyl-1,2,4-triazol-3-yl]-N-cyclohexylpyrrolidine-1-carboxamide
• SCHEMBL13375120
• DTXSID20705166
• 1140490-48-7
• DB-322072
• (2R)-2-{4-[(4-Chlorophenyl)methyl]-5-methyl-4H-1,2,4-triazol-3-yl}-N-cyclohexylpyrrolidine-1-carboxamide

• Inchi： 1S/C21H28ClN5O/c1-15-24-25-20(27(15)14-16-9-11-17(22)12-10-16)19-8-5-13-26(19)21(28)23-18-6-3-2-4-7-18/h9-12,18-19H,2-8,13-14H2,1H3,(H,23,28)/t19-/m1/s1
• InChI Key： QZQBXDKZYZCCKM-LJQANCHMSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C)=NN=C1[C@H]1CCCN1C(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 401.1982382Da
• Monoisotopic Mass: 401.1982382Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.1Ų